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Compound of Interest

Compound Name: Undecylprodigiosin hydrochloride

Cat. No.: B15564956 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. Undecylprodigiosin hydrochloride, a potent tripyrrole pigment with significant

biological activities, requires meticulous disposal procedures due to its hazardous properties.

Adherence to the following guidelines is essential for personal safety, environmental protection,

and regulatory compliance.

Immediate Safety and Handling Precautions:

Undecylprodigiosin hydrochloride is a combustible solid that is harmful if swallowed or in

contact with skin, causes skin and eye irritation, is suspected of causing genetic defects, may

cause cancer, and may damage fertility. Therefore, appropriate personal protective equipment

(PPE) must be worn at all times when handling this compound. This includes, but is not limited

to:

Nitrile gloves

Safety goggles or a face shield

A laboratory coat
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All handling of undecylprodigiosin hydrochloride, including weighing, solution preparation,

and disposal, should be conducted in a certified chemical fume hood to prevent inhalation of

the powder or any aerosols.

Summary of Key Safety and Handling Information
Property Information

Physical Form Faint red to dark red powder.

Solubility
Soluble in DMSO, methanol, acetone, or

chloroform. Insoluble in water.[1]

Storage
Store at -20°C, desiccated, and protected from

light.[1]

Stability
Stable in acidic pH; unstable under alkaline

conditions.[2]

Step-by-Step Disposal Protocol
The primary principle for the disposal of undecylprodigiosin hydrochloride is that it must be

treated as hazardous waste and never be poured down the drain or disposed of in regular

trash.

Step 1: Waste Collection and Segregation

Solid Waste: Collect all solid waste contaminated with undecylprodigiosin hydrochloride,

such as unused compound, contaminated personal protective equipment (gloves, etc.), and

weighing papers, in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing undecylprodigiosin hydrochloride,

including reaction mixtures and rinsates from contaminated glassware, in a separate,

designated hazardous waste container compatible with the solvents used (e.g., a glass or

polyethylene container for organic solvents).

Segregation: This waste should be classified as non-halogenated organic waste. Do not mix

it with other incompatible waste streams.
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Step 2: Container Labeling and Storage

Labeling: The hazardous waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Undecylprodigiosin Hydrochloride," and the primary

hazards (e.g., "Toxic," "Carcinogen").

Storage: The sealed waste container should be stored in a designated satellite accumulation

area within the laboratory, away from ignition sources and incompatible materials, until it is

collected by the institution's Environmental Health and Safety (EHS) department or a

certified hazardous waste disposal contractor.

Step 3: Chemical Inactivation (for liquid waste)

Given that undecylprodigiosin is unstable in alkaline conditions, a chemical inactivation step

can be performed on dilute liquid waste streams before final disposal. This procedure should

be performed with caution in a chemical fume hood.

Experimental Protocol for Inactivation:

Preparation: Ensure you are wearing the appropriate PPE (lab coat, gloves, and safety

goggles).

Dilution: If the waste solution is concentrated, dilute it with an appropriate solvent (e.g.,

methanol or DMSO) to a low concentration.

Neutralization/Inactivation: Slowly add a 1 M sodium hydroxide (NaOH) solution to the liquid

waste while stirring. Monitor the pH of the solution. Continue adding the base until the pH is

greater than 10. The characteristic red color of the undecylprodigiosin should fade, indicating

degradation of the compound.

Collection: After inactivation, the resulting solution must still be collected as hazardous

waste. Transfer the inactivated solution to the designated liquid hazardous waste container.

Step 4: Disposal of Empty Containers

Empty containers that held undecylprodigiosin hydrochloride should be triple-rinsed with

a suitable solvent (e.g., methanol or acetone).
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The rinsate from this cleaning process must be collected as hazardous liquid waste.

After triple-rinsing, the container can be disposed of according to institutional guidelines for

clean glassware or plasticware.

Step 5: Final Disposal

Arrange for the pickup and disposal of the hazardous waste containers through your

institution's EHS department or a licensed hazardous waste disposal company.

Ensure all required paperwork and waste inventory forms are completed accurately.

Disposal Workflow Diagram
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Caption: Disposal workflow for undecylprodigiosin hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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